Cas no 2248384-82-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate is a specialized organic compound featuring a fused isoindole-1,3-dione (phthalimide) core linked to a 2-carbamoylpyridine-4-carboxylate moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of bioactive molecules. The phthalimide group enhances stability and facilitates further functionalization, while the carbamoylpyridine segment offers potential for hydrogen bonding and metal coordination. Its well-defined molecular architecture ensures consistent performance in coupling reactions and derivatization processes. The compound is typically handled under controlled conditions due to its sensitivity to moisture and heat. Suitable for research applications requiring precise molecular scaffolds.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate structure
2248384-82-7 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate
CAS No:2248384-82-7
MF:C15H9N3O5
MW:311.249063253403
CID:5853482
PubChem ID:165890596
Update Time:2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate
    • 2248384-82-7
    • EN300-6515759
    • Inchi: 1S/C15H9N3O5/c16-12(19)11-7-8(5-6-17-11)15(22)23-18-13(20)9-3-1-2-4-10(9)14(18)21/h1-7H,(H2,16,19)
    • InChI Key: DAZDSXSXVUXPQY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CN=C(C(N)=O)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 311.05422040g/mol
  • Monoisotopic Mass: 311.05422040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 120Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6515759-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate
2248384-82-7 95.0%
1.0g
$0.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate (CAS No. 2248384-82-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate (CAS No. 2248384-82-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 1,3-dioxoisoindoline moiety with a 2-carbamoylpyridine-4-carboxylate group, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for small-molecule inhibitors and bioconjugation agents, aligning with trends in personalized medicine and targeted therapies.

In recent years, the demand for high-purity heterocyclic compounds like 2248384-82-7 has surged due to their utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. This compound’s amide linkage and ester functionality offer versatile reactivity, enabling its use in peptide mimetics and enzyme substrate analogs. Laboratories focusing on kinase research or cancer signaling pathways may find this molecule particularly valuable for modulating protein-protein interactions.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate exemplifies the convergence of scaffold diversification and bioisosteric replacement strategies. Its isoindole-1,3-dione core is structurally analogous to phthalimide derivatives, which are known for their anti-inflammatory and immunomodulatory properties. Meanwhile, the pyridine carboxamide segment introduces hydrogen-bonding capabilities critical for drug-receptor binding optimization.

Analytical characterization of CAS No. 2248384-82-7 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, ensuring compliance with ICH guidelines for impurity profiling. The compound’s stability under various pH conditions makes it suitable for formulation studies, particularly in oral drug delivery systems. Recent publications have highlighted its compatibility with click chemistry protocols, expanding its utility in biomarker labeling applications.

Environmental and safety assessments of this compound reveal favorable biodegradability profiles compared to traditional polycyclic aromatic intermediates. Its low ecotoxicity aligns with the pharmaceutical industry’s shift toward green chemistry principles, addressing growing concerns about API manufacturing sustainability. Researchers investigating metabolite identification often employ this molecule as a reference standard due to its distinct UV absorption maxima between 240-280 nm.

The commercial availability of 2248384-82-7 through specialty chemical suppliers has enabled rapid adoption in high-throughput screening platforms. Its molecular weight (301.24 g/mol) and lipophilicity parameters (calculated LogP ≈1.2) position it within the drug-like chemical space, meeting Lipinski’s rule of five criteria. These properties have sparked interest in its potential as a blood-brain barrier penetrant for neurodegenerative disease research.

Ongoing patent literature analysis indicates emerging applications of this compound in photodynamic therapy and fluorescent probe development. The electron-withdrawing nature of its dioxoisoindoline component enhances photo-stability, while the carbamoylpyridine moiety allows for metal coordination in catalytic systems. Such multifunctionality addresses current market needs for theranostic agents in precision medicine.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-carbamoylpyridine-4-carboxylate represents a compelling case study in structure-activity relationship optimization. Its balanced physicochemical properties and synthetic accessibility make it a versatile tool for addressing contemporary challenges in medicinal chemistry and chemical biology. As research continues to uncover novel applications, this compound is poised to contribute significantly to advancements in rational drug design methodologies.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd